Cas no 15965-70-5 (2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl-)

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl-
• CAS No: 15965-70-5
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 121305
• PubChem ID: 45078583
• Update Time: 2025-04-18

2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl-
• 2-Benzimidazolinone,6-methoxy-1-methyl-(8CI)
• A1-26627
• 1,3-dihydro-6-methoxy-1-methyl-2H-Benzimidazol-2-one
• 5-methoxy-3-methyl-1H-benzimidazol-2-one
• 15965-70-5
• SCHEMBL13015478
• DTXSID201219092
• 5-methoxy-1-methyl-1,3-dihydro-benzimidazol-2-one
• 6-Methoxy-1-methyl-1H-benzo[d]imidazol-2(3H)-one

• Inchi： 1S/C9H10N2O2/c1-11-8-5-6(13-2)3-4-7(8)10-9(11)12/h3-5H,1-2H3,(H,10,12)
• InChI Key： UYRGCEBXOCYGKP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)N(C)C(N2)=O

Computed Properties

• Exact Mass: 177.06647
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 44.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles